1-[4-(1-Methyl-1-phenylethyl)phenoxy]dodecan-2-OL

• CAS No.: 94313-93-6
• Molecular Formula: C27H40O2
• Molecular Weight: 396.6 g/mol
• IUPAC Name: 1-[4-(2-phenylpropan-2-yl)phenoxy]dodecan-2-ol
• InChI: InChI=1S/C27H40O2/c1-4-5-6-7-8-9-10-14-17-25(28)22-29-26-20-18-24(19-21-26)27(2,3)23-15-12-11-13-16-23/h11-13,15-16,18-21,25,28H,4-10,14,17,22H2,1-3H3
• InChI Key: VVSMIUNECPKPEV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCC(COC1=CC=C(C=C1)C(C)(C)C2=CC=CC=C2)O

Description

1-[4-(1-Methyl-1-phenylethyl)phenoxy]dodecan-2-OL is a synthetic organic compound characterized by a dodecanol backbone (12-carbon chain) with a hydroxyl group at position 2 and a para-substituted phenoxy group at position 1. The phenoxy substituent features a bulky 1-methyl-1-phenylethyl moiety, which introduces significant steric hindrance and lipophilicity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[4-(1-Methyl-1-phenylethyl)phenoxy]dodecan-2-OL typically involves the reaction of 4-(1-Methyl-1-phenylethyl)phenol with dodecan-2-ol under specific conditions. The reaction is often catalyzed by acidic or basic catalysts to facilitate the formation of the ether

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Key Differences

The compound shares structural similarities with several phenolic ethers and alkanols, though variations in chain length, substituent groups, and synthetic routes lead to distinct physicochemical and functional properties. Below is a comparative analysis based on available evidence:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Synthesis Conditions
1-[4-(1-Methyl-1-phenylethyl)phenoxy]dodecan-2-OL (Target)	C27H40O2*	396.6*	Phenoxy, dodecanol, 1-methyl-1-phenylethyl	Not specified in evidence
1-(2-Methoxy-phenyl)-decan-2-ol	C17H28O2	264.4	2-Methoxyphenyl, decanol	DMF, K2CO3, reflux
2-{2-[(1R)-1-[3-(Cyclopropyloxy)-4-(difluoromethoxy)phenyl]ethyl]-1,3-thiazol-5-yl}-1,1,1,3,3,3-hexafluoropropan-2-ol	C21H18F8N2O3S	554.4	Thiazole, hexafluoropropanol, cyclopropyloxy	Not specified

*Calculated values due to lack of direct evidence.

Impact of Structural Variations

• Chain Length: The target’s dodecanol chain (C12) is longer than 1-(2-Methoxy-phenyl)-decan-2-ol’s decanol (C10), increasing hydrophobicity (logP ~6.5* vs. ~4.9 for decanol). This enhances membrane permeability but reduces aqueous solubility .
• Substituent Bulk: The 1-methyl-1-phenylethyl group in the target introduces greater steric hindrance compared to the 2-methoxy group in the decanol analogue. This may hinder binding to enzymatic pockets but improve stability against metabolic degradation.
• Electronic Effects: Electron-withdrawing groups (e.g., hexafluoropropanol in ) increase acidity (pKa ~5–7) compared to the target’s aliphatic hydroxyl (pKa ~15–16), altering reactivity in biological or synthetic contexts.

Research Findings and Hypotheses

While direct experimental data on the target compound is absent in the provided evidence, inferences can be drawn from structural analogues:

• Biological Activity: The decanol analogue (C17H28O2) may exhibit moderate antimicrobial properties due to its phenolic ether structure , but the target’s bulkier substituents could shift activity toward non-polar targets (e.g., lipid membranes or hydrophobic protein domains).
• Thermal Stability : The 1-methyl-1-phenylethyl group likely enhances thermal stability compared to smaller substituents, as seen in branched aromatic ethers used in polymer stabilizers.